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Compound of Interest

Compound Name: 1H-indole-7-carbonitrile

Cat. No.: B105743

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions and handling protocols for 1H-indole-7-
carbonitrile. The information is compiled from safety data sheets of structurally similar indole
nitrile compounds and general laboratory safety practices. Due to the absence of specific
toxicological data for 1H-indole-7-carbonitrile, a conservative approach to handling is strongly
recommended.

Hazard Identification and Summary

1H-indole-7-carbonitrile is a member of the indole nitrile chemical class. While specific toxicity
data for this compound is not readily available, data from analogous compounds suggest it
should be handled as a hazardous substance. The primary hazards are presumed to be:

Skin Irritation: May cause redness and irritation upon contact.

Eye Irritation: Can cause serious eye irritation.

Respiratory Tract Irritation: Inhalation of dust may irritate the respiratory system.

Harmful if Swallowed or Inhaled: Ingestion or inhalation may lead to adverse health effects.

The following table summarizes the hazard classifications based on data for structurally related
indole carbonitriles.
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Hazard Statement Code Description GHS Category
H302 Harmful if swallowed Category 4
H312 Harmful in contact with skin Category 4
H315 Causes skin irritation Category 2
H319 Causes serious eye irritation Category 2A
H332 Harmful if inhaled Category 4
H335 May cause respiratory irritation ~ Category 3

Experimental Protocols

Before handling 1H-indole-7-carbonitrile, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any tears or
punctures before use.

Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory.

Lab Coat: A full-length laboratory coat should be worn to protect from skin contact.

Respiratory Protection: If handling outside of a fume hood or in a poorly ventilated area, a
NIOSH-approved respirator with a particulate filter is recommended.

2.2.1. General Precautions

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound.[1][2]

Avoid contact with skin, eyes, and clothing.[1][3]
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2.2.2. Weighing and Transfer

Perform all weighing and transfer operations within a chemical fume hood or a ventilated
balance enclosure.

Use a spatula to carefully transfer the solid material.

Avoid scooping or pouring actions that could create airborne dust.

Close the container tightly after use.

2.2.3. Dissolution

Add the solvent to the vessel containing the weighed 1H-indole-7-carbonitrile.

Stir the mixture gently to dissolve the solid.

If heating is required, use a controlled heating source (e.g., a heating mantle with a stirrer)
and ensure adequate ventilation.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]

Keep away from incompatible materials such as strong oxidizing agents.
2.4.1. Spill Cleanup

 In case of a spill, evacuate the area and ensure adequate ventilation.

o Wear appropriate PPE as described in section 2.1.

o For small spills, gently sweep up the solid material, avoiding dust generation, and place it in
a sealed container for disposal.

e Clean the spill area with a suitable solvent and then wash with soap and water.
2.4.2. Waste Disposal

o Dispose of waste material in accordance with local, state, and federal regulations.
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o Contaminated materials (e.g., gloves, weighing paper) should be placed in a sealed bag and
disposed of as chemical waste.

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

 In case of skin contact: Immediately wash skin with soap and plenty of water for at least 15
minutes. Remove contaminated clothing. Seek medical attention if irritation develops.[1]

« If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek medical attention.[1]

« |If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[1]
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Caption: Workflow for the safe handling of 1H-indole-7-carbonitrile.
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Caption: First aid response protocol for exposure to 1H-indole-7-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b105743?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

